N-1,3-benzodioxol-5-yl-1-(2-fluorophenyl)methanesulfonamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-1-(2-fluorophenyl)methanesulfonamide
• InChI: InChI=1S/C14H12FNO4S/c15-12-4-2-1-3-10(12)8-21(17,18)16-11-5-6-13-14(7-11)20-9-19-13/h1-7,16H,8-9H2
• InChI Key: JCOBTODLHDMLCO-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NS(=O)(=O)CC3=CC=CC=C3F
• Molecular Formula: C14H12FNO4S
• Molecular Weight: 309.31 g/mol

Description

N-1,3-benzodioxol-5-yl-1-(2-fluorophenyl)methanesulfonamide, also known as BDF, is a chemical compound that has gained attention in the scientific community due to its potential as a pharmacological tool. BDF has been shown to have a variety of effects on the body, including its ability to modulate neurotransmitter release and inhibit certain enzymes. In

Scientific Research Applications

N-1,3-benzodioxol-5-yl-1-(2-fluorophenyl)methanesulfonamide has been used in a variety of scientific research applications, including its use as a tool to study the role of neurotransmitters in the brain. N-1,3-benzodioxol-5-yl-1-(2-fluorophenyl)methanesulfonamide has been shown to inhibit the release of dopamine and serotonin, two important neurotransmitters that play a role in mood regulation and addiction. N-1,3-benzodioxol-5-yl-1-(2-fluorophenyl)methanesulfonamide has also been used to study the role of enzymes such as monoamine oxidase and catechol-O-methyltransferase, which are involved in the breakdown of neurotransmitters.

Mechanism of Action

The mechanism of action of N-1,3-benzodioxol-5-yl-1-(2-fluorophenyl)methanesulfonamide involves its ability to inhibit the release of neurotransmitters by modulating the activity of certain enzymes. N-1,3-benzodioxol-5-yl-1-(2-fluorophenyl)methanesulfonamide has been shown to inhibit the activity of monoamine oxidase and catechol-O-methyltransferase, which are involved in the breakdown of dopamine and serotonin. By inhibiting the activity of these enzymes, N-1,3-benzodioxol-5-yl-1-(2-fluorophenyl)methanesulfonamide can increase the levels of these neurotransmitters in the brain, leading to changes in mood and behavior.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-1-(2-fluorophenyl)methanesulfonamide has been shown to have a variety of biochemical and physiological effects on the body. In addition to its effects on neurotransmitter release, N-1,3-benzodioxol-5-yl-1-(2-fluorophenyl)methanesulfonamide has been shown to have antioxidant properties and can protect cells from oxidative damage. N-1,3-benzodioxol-5-yl-1-(2-fluorophenyl)methanesulfonamide has also been shown to have anti-inflammatory properties and can reduce inflammation in the body. Additionally, N-1,3-benzodioxol-5-yl-1-(2-fluorophenyl)methanesulfonamide has been shown to have analgesic properties and can reduce pain perception.

Advantages and Limitations for Lab Experiments

One advantage of using N-1,3-benzodioxol-5-yl-1-(2-fluorophenyl)methanesulfonamide in lab experiments is its ability to selectively modulate the activity of certain enzymes and neurotransmitters. This allows researchers to study the role of these molecules in various physiological processes. However, one limitation of using N-1,3-benzodioxol-5-yl-1-(2-fluorophenyl)methanesulfonamide in lab experiments is its potential for off-target effects. N-1,3-benzodioxol-5-yl-1-(2-fluorophenyl)methanesulfonamide may interact with other proteins or enzymes in the body, leading to unintended effects.

Future Directions

There are several future directions for research on N-1,3-benzodioxol-5-yl-1-(2-fluorophenyl)methanesulfonamide. One area of interest is its potential as a treatment for neurological disorders such as Parkinson's disease and depression. N-1,3-benzodioxol-5-yl-1-(2-fluorophenyl)methanesulfonamide's ability to modulate neurotransmitter release and inhibit certain enzymes may make it a promising candidate for these conditions. Additionally, further research on N-1,3-benzodioxol-5-yl-1-(2-fluorophenyl)methanesulfonamide's antioxidant and anti-inflammatory properties may lead to its use in the treatment of other diseases such as cancer and cardiovascular disease. Finally, more research is needed to fully understand the mechanism of action of N-1,3-benzodioxol-5-yl-1-(2-fluorophenyl)methanesulfonamide and its potential for off-target effects.